Cas no 1324679-84-6 (5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole)
5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
- F6064-1829
- (5-cyclopropyl-1,2-oxazol-3-yl)-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
- VU0530948-1
- (5-cyclopropylisoxazol-3-yl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
- 1324679-84-6
- AKOS024530765
- 5-[1-(5-CYCLOPROPYL-1,2-OXAZOLE-3-CARBONYL)AZETIDIN-3-YL]-3-(THIOPHEN-2-YL)-1,2,4-OXADIAZOLE
-
- Inchi: 1S/C16H14N4O3S/c21-16(11-6-12(22-18-11)9-3-4-9)20-7-10(8-20)15-17-14(19-23-15)13-2-1-5-24-13/h1-2,5-6,9-10H,3-4,7-8H2
- InChI Key: LBUNWURFEPLTJH-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NOC(C2CN(C(C3C=C(C4CC4)ON=3)=O)C2)=N1
Computed Properties
- Exact Mass: 342.07866149g/mol
- Monoisotopic Mass: 342.07866149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 114Ų
5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-1829-2μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-5μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-10μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-20μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-1mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-2mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-3mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-4mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-5mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-1829-10mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-(thiophen-2-yl)-1,2,4-oxadiazole |
1324679-84-6 | 10mg |
$79.0 | 2023-09-09 |
5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole
Comprehensive Analysis of 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 1324679-84-6)
The compound 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole (CAS No. 1324679-84-6) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and agrochemical research. Its unique molecular architecture, featuring a 1,2,4-oxadiazole core linked to a thiophene ring and a cyclopropyl-oxazole moiety, has garnered attention for its diverse bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting inflammatory pathways and microbial resistance—two of the most pressing challenges in modern medicine.
In recent years, the demand for novel heterocyclic compounds like 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole has surged due to their role in addressing antibiotic resistance and chronic diseases. The 1,2,4-oxadiazole scaffold, in particular, is celebrated for its metabolic stability and ability to mimic peptide bonds, making it a valuable pharmacophore. Meanwhile, the thiophene component enhances lipophilicity, improving membrane permeability—a critical factor in CNS drug development. These attributes align with trending searches such as "next-generation antimicrobial agents" and "blood-brain barrier penetrant molecules," reflecting the compound's relevance in cutting-edge research.
Synthetic routes to CAS No. 1324679-84-6 often involve cyclocondensation reactions between azetidine-3-carboxylic acid derivatives and 5-cyclopropyl-1,2-oxazole-3-carbonyl intermediates, followed by oxidative cyclization to form the 1,2,4-oxadiazole ring. Recent publications highlight microwave-assisted synthesis as a greener alternative, reducing reaction times from hours to minutes—a topic frequently queried in AI-driven chemistry platforms. The compound's logP (predicted ≈2.8) and polar surface area (≈90 Ų) suggest favorable bioavailability, addressing common user questions about "oral drug candidate optimization."
Beyond pharmaceuticals, 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole shows promise in material science, with its conjugated system enabling potential use in organic semiconductors. This dual applicability resonates with the growing interest in "multifunctional molecular designs" across scientific communities. Analytical characterization typically employs LC-MS (m/z [M+H]+ ≈ 357) and NMR (δ 7.8–8.1 ppm for thiophene protons), techniques frequently searched by quality control specialists.
Ongoing studies focus on structure-activity relationships (SAR) of this compound's derivatives, particularly modifications at the cyclopropyl or thiophene positions. Such investigations respond to the popular query "how to improve compound selectivity" in medicinal chemistry forums. With its balanced combination of rigidity (azetidine ring) and flexibility (oxazole side chain), CAS 1324679-84-6 exemplifies the modern paradigm of "targeted molecular diversity"—a concept dominating recent literature citations and patent filings.
1324679-84-6 (5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(thiophen-2-yl)-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)